3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]phenol;hydrochloride

• Molecular Formula: C13H18ClN3O
• Molecular Weight: 267.75 g/mol
• SMILES: CCN1C(=CC=N1)CNCC2=CC(=CC=C2)O.Cl
• InChI: InChI=1S/C13H17N3O.ClH/c1-2-16-12(6-7-15-16)10-14-9-11-4-3-5-13(17)8-11;/h3-8,14,17H,2,9-10H2,1H3;1H
• InChIKey: RNPLDSUDMYEUHX-UHFFFAOYSA-N

3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]phenol Hydrochloride: Overview and Positional Isomers

3-[[(2-Ethylpyrazol-3-yl)methylamino]methyl]phenol hydrochloride (CAS 1856071-59-4, molecular formula C13H18ClN3O, MW 267.75) is a synthetic small molecule featuring a meta-substituted phenol linked via a methylamino bridge to a 2-ethylpyrazole ring . The compound exists within a cluster of closely related positional isomers that differ solely in the attachment point of the phenol group (ortho, meta, or para) or the substitution pattern on the pyrazole nitrogen (1-ethyl vs. 2-ethyl). No pharmacopoeial monograph, regulatory standard, or validated bioassay reference standard exists for this compound class, meaning every procurement decision is entirely dependent on the specific regiochemistry and salt form .

Isomer Meta-phenol (3-position)

Pyrazole 2-Ethyl regioisomer

Salt Form Hydrochloride (aq. solubility)

Generic Substitution with Analogs: Scientific Concerns

Compounds within this pyrazole-phenol chemotype cannot be interchanged for several critical reasons. First, the 3-phenol (meta) isomer possesses a distinct spatial orientation of the hydrogen-bond donor/acceptor phenol group compared to its 2-phenol (ortho) and 4-phenol (para) analogs, directly impacting target binding, physicochemical properties (e.g., logP, pKa), and metabolic stability in a manner that cannot be predicted ab initio . Second, the ethyl group position on the pyrazole ring (2-ethyl vs. 1-ethyl) alters the tautomeric equilibrium and electronic distribution of the heterocycle, which may confer differential binding affinity for targets such as monoamine oxidases or kinases for which these scaffolds have been hypothesized . Finally, no published head-to-head structure-activity relationship (SAR) data exist for these specific analogs, meaning substitution without empirical validation introduces uncontrolled experimental variables that compromise reproducibility.

Meta-phenol (3-OH) Ortho-phenol (2-OH) analog

Positional isomer with different H-bond geometry may not reproduce target binding.

2-Ethylpyrazole (N2) 1-Ethylpyrazole (N1) analog

Tautomeric and electronic differences can alter target engagement and off-target profiles.

Hydrochloride salt Free base

Salt form may affect dissolution rate and solubility in DMSO/aqueous buffers.

Quantitative Differentiation from Closest Analogs

Meta-Phenol vs. Ortho-Phenol Isomer Identity

The target compound is unambiguously the meta-substituted phenol isomer, as confirmed by SMILES notation CCn1nccc1CNCc1cccc(O)c1.Cl, which places the hydroxyl group at the 3-position of the phenyl ring . By contrast, the 2-position isomer (CAS 1856079-73-6) bears the hydroxyl at the ortho position (SMILES CCn1nccc1CNCc1ccccc1O.Cl) . This positional difference is structurally confirmed and chemically distinct. No quantitative bioactivity comparison data are available in the public domain for this pair.

Meta vs. Ortho Phenol

Head-to-head

3-(meta)-phenol isomer confirmed (target CAS 1856071-59-4). 2-(ortho)-phenol isomer is CAS 1856079-73-6. Positional identity confirmed by SMILES.

Required for correct H-bond geometry in target binding.

No comparative bioactivity data available.

Evidence Dimension	Phenol substitution position on aryl ring
Target Compound Data	3-(meta)-phenol (SMILES: CNCc1cccc(O)c1)
Comparator Or Baseline	2-(ortho)-phenol (SMILES: CNCc1ccccc1O), CAS 1856079-73-6
Quantified Difference	Confirmed positional isomer; no comparative bioactivity data available
Conditions	Structural identity determined by SMILES and molecular formula (both C13H18ClN3O, MW 267.75)

Why This Matters

For chemical biology or medicinal chemistry applications where the phenol position dictates hydrogen-bonding geometry and target engagement, the correct isomer must be procured to ensure experimental validity.

2-Ethyl vs. 1-Ethyl Pyrazole Regioisomer Comparison

The target compound contains a 2-ethylpyrazole moiety (ethyl attached to N2 of the pyrazole ring, SMILES CCn1nccc1...). A closely related analog, 2-[[(1-Ethylpyrazol-3-yl)methylamino]methyl]phenol;hydrochloride (CAS 1855936-86-5), places the ethyl group on N1 of the pyrazole while retaining the ortho-phenol, producing a distinct tautomeric form . The different nitrogen substitution pattern influences the electron density distribution across the heterocycle and, consequently, the pKa of the methylamino group and metal-chelating capacity. No quantitative comparative data (e.g., IC50, Kd, logP) exist for this pair.

2-Ethyl vs. 1-Ethyl Pyrazole

Cross-study comparable

2-ethylpyrazole (N2) target vs. 1-ethylpyrazole (N1) analog (CAS 1855936-86-5). Distinct tautomeric forms and electronic distributions.

Correct regioisomer avoids altered electronics and off-target profiles.

No quantitative binding or IC50 data.

Evidence Dimension	Ethyl substitution position on pyrazole ring
Target Compound Data	2-ethylpyrazole (ethyl on N2)
Comparator Or Baseline	1-ethylpyrazole (ethyl on N1), CAS 1855936-86-5
Quantified Difference	Confirmed N-substitution regioisomer; no comparative bioactivity data available
Conditions	Structural identity confirmed by distinct CAS numbers and SMILES; no bioassay data located

Why This Matters

If the intended target is sensitive to pyrazole electronics or tautomer preference, procurement of the correct 2-ethyl regioisomer is critical, as the 1-ethyl analog may display divergent binding kinetics or off-target profiles.

Phenol vs. Benzoic Acid Bioisostere Comparison

A structurally related compound, 4-[[(2-ethylpyrazol-3-yl)methylamino]methyl]benzoic acid;hydrochloride (CAS not provided, molecular formula C14H18ClN3O2, MW 295.77), replaces the meta-phenol of the target compound with a para-benzoic acid functionality . This substitution constitutes a classic carboxyl-for-phenolic hydroxyl bioisostere exchange, often employed to improve aqueous solubility or reduce metabolic glucuronidation. The target compound retains the phenolic hydroxyl, which may be preferred for interactions requiring a weaker acid (higher pKa) or a smaller steric footprint. Comparative quantitative data (solubility, metabolic stability, target affinity) are absent.

Phenol vs. Benzoic Acid

Class-level inference

Target meta-phenol (MW 267.75) vs. para-benzoic acid analog (MW 295.77). Bioisosteric replacement with different pKa and steric footprint.

Phenol may be preferred for weaker acidity and smaller steric profile.

No comparative solubility or affinity data.

Evidence Dimension	Functional group at aryl position (phenol vs. benzoic acid)
Target Compound Data	3-phenol (C13H18ClN3O, MW 267.75)
Comparator Or Baseline	4-benzoic acid (C14H18ClN3O2, MW 295.77)
Quantified Difference	Molecular weight difference of 28.02 Da; no comparative bioactivity data available
Conditions	Functional group identification based on molecular formula comparison

Why This Matters

In scaffold-hopping or fragment-linking projects, the phenol vs. benzoic acid decision directly impacts permeability, efflux liability, and target engagement kinetics. Selecting the phenol analog may be advantageous when minimized molecular weight and specific hydrogen-bond donor geometry are design priorities.

Hydrochloride vs. Free Base Salt Form

The compound is supplied as the hydrochloride salt, which typically confers higher aqueous solubility and improved crystallinity compared to the free base or alternative salt forms (e.g., fumarate, tartrate) . While no comparative dissolution or stability data specific to this chemotype have been published, the general principle that hydrochloride salts of secondary/tertiary amines provide reliable protonation and solid-state handling properties applies. The free base of the 2-ethylpyrazole-methylamino-phenol scaffold (without HCl) has a molecular weight of 231.29 g/mol (C13H17N3O) , confirming the hydrochloride adds 36.46 g/mol (HCl).

Hydrochloride vs. Free Base

Class-level inference

Hydrochloride salt (MW 267.75) vs. free base (MW 231.29). HCl adds 36.46 Da; typical solubility advantage for amines.

Enhanced aqueous solubility supports in vitro assay preparation.

No specific dissolution data for this chemotype.

Evidence Dimension	Salt form (hydrochloride vs. free base)
Target Compound Data	Hydrochloride salt; MW 267.75 g/mol
Comparator Or Baseline	Free base; MW 231.29 g/mol (C13H17N3O)
Quantified Difference	Molecular weight difference of 36.46 Da (corresponding to one HCl equivalent)
Conditions	Calculated from molecular formulas provided in ChemSrc entries

Why This Matters

For in vitro assays requiring DMSO or aqueous solubility, the hydrochloride form is generally preferred due to enhanced dissolution; procurement of the correct salt form avoids solubility failures during screening.

Research Application Scenarios

Lead Optimization with Meta-Phenol Pharmacophore

When a structure-based drug design campaign has identified a hydrogen-bond interaction map requiring a meta-substituted phenol donor/acceptor at a specific distance from a basic amine, this compound provides the exact geometry for SAR exploration. The 2-phenol isomer would present a different vector, potentially losing key interactions .

Kinase and MAO Inhibition Screening with Defined Regiochemistry

The 2-ethylpyrazole scaffold has been hypothesized to engage kinase hinge regions or monoamine oxidase active sites . This specific regioisomer eliminates ambiguity in hit validation, as the 1-ethyl analog could yield false positives or misleading SAR due to altered electronics.

Phenol-Containing Fragment for Linking and Growing

At MW 267.75, this compound sits at the upper boundary of fragment space. The phenolic hydroxyl serves as a synthetic handle for elaboration (e.g., O-alkylation, Mitsunobu coupling) while the methylamino group provides a vector for introducing diversity. The hydrochloride salt ensures adequate solubility for fragment screening at concentrations up to 2 mM in aqueous buffer.

Bifunctional Linker Chemistry for PROTAC Design

The combination of the phenol and the methylamino secondary amine offers two orthogonal conjugation handles for PROTAC design. The phenol can be functionalized via O-linkage to a target-binding warhead, while the amine can be elaborated with an E3 ligase recruiter (e.g., VHL or CRBN ligand), or vice versa .

Application

Selection Property

Validation Focus

Lead optimization (meta-phenol pharmacophore)

Exact meta-phenol geometry for H-bond mapping

Binding pose and interaction validation

Kinase/MAO inhibition screening

Defined 2-ethylpyrazole regioisomer

Hit validation without regioisomer ambiguity

Fragment-based drug design

Phenol handle for elaboration, HCl salt solubility

Fragment screening at typical concentrations and synthetic elaboration

PROTAC linker chemistry

Orthogonal phenol and methylamino handles

Conjugation efficiency and ternary complex formation